N-(2,3-dimethylphenyl)-4-[(ethylsulfonyl)(methyl)amino]benzamide
Overview
Description
N-(2,3-dimethylphenyl)-4-[(ethylsulfonyl)(methyl)amino]benzamide, also known as ESI-09, is a small molecule inhibitor that has been extensively studied in recent years due to its potential therapeutic applications. This compound has been shown to have a wide range of biochemical and physiological effects, making it an interesting target for further research.
Mechanism of Action
The mechanism of action of N-(2,3-dimethylphenyl)-4-[(ethylsulfonyl)(methyl)amino]benzamide involves the inhibition of the activity of the enzyme RAC1. This enzyme is involved in various cellular processes, including cell proliferation, migration, and invasion. By inhibiting the activity of RAC1, this compound can disrupt these processes, leading to the observed biochemical and physiological effects.
Biochemical and Physiological Effects
This compound has been shown to have a wide range of biochemical and physiological effects. It has been shown to inhibit the proliferation and migration of cancer cells, reduce inflammation, and improve the survival of neurons in the brain. Additionally, this compound has been shown to have anti-fibrotic effects, making it a potential candidate for the treatment of fibrotic diseases.
Advantages and Limitations for Lab Experiments
N-(2,3-dimethylphenyl)-4-[(ethylsulfonyl)(methyl)amino]benzamide has several advantages for lab experiments. It is a small molecule inhibitor, making it easy to administer and study. Additionally, it has been extensively studied, and its mechanism of action is well understood. However, there are also limitations to its use in lab experiments. This compound can be difficult to synthesize, and its potential toxicity must be carefully considered.
Future Directions
There are several future directions for research on N-(2,3-dimethylphenyl)-4-[(ethylsulfonyl)(methyl)amino]benzamide. One area of interest is the development of more potent and selective inhibitors of RAC1. Additionally, further studies are needed to fully understand the potential therapeutic applications of this compound, including its use in the treatment of cancer, inflammatory diseases, and fibrosis. Finally, studies are needed to assess the potential toxicity of this compound and to develop methods for its safe administration in humans.
Conclusion
In conclusion, this compound is a small molecule inhibitor that has been extensively studied for its potential therapeutic applications. Its mechanism of action involves the inhibition of the enzyme RAC1, and it has been shown to have a wide range of biochemical and physiological effects. While there are limitations to its use in lab experiments, this compound has several potential future directions for research, including the development of more potent and selective inhibitors and further studies on its potential therapeutic applications.
Scientific Research Applications
N-(2,3-dimethylphenyl)-4-[(ethylsulfonyl)(methyl)amino]benzamide has been extensively studied for its potential therapeutic applications. It has been shown to have anti-inflammatory effects, making it a potential candidate for the treatment of various inflammatory diseases. Additionally, this compound has been shown to have anti-cancer properties, making it a potential candidate for cancer therapy.
properties
IUPAC Name |
N-(2,3-dimethylphenyl)-4-[ethylsulfonyl(methyl)amino]benzamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H22N2O3S/c1-5-24(22,23)20(4)16-11-9-15(10-12-16)18(21)19-17-8-6-7-13(2)14(17)3/h6-12H,5H2,1-4H3,(H,19,21) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PFYDHKPPCAOCAE-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCS(=O)(=O)N(C)C1=CC=C(C=C1)C(=O)NC2=CC=CC(=C2C)C | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H22N2O3S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
346.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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